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An In-Depth Technical Guide to 2-Methyl-2,7-diazaspiro[4.4]nonane Dihydrochloride for
Advanced Research

Foreword: Unveiling a Privileged Scaffold in Modern
Drug Discovery

To the dedicated researcher, scientist, and drug development professional, the exploration of
novel chemical entities is the cornerstone of therapeutic innovation. Among the vast universe of
molecular architectures, the spirocyclic scaffold has emerged as a particularly compelling motif.
Its inherent three-dimensionality provides a rigid framework, enabling the precise spatial
orientation of pharmacophoric elements—a critical factor for achieving high-affinity and
selective interactions with biological targets.

This guide focuses on a specific, high-value derivative within this class: 2-Methyl-2,7-
diazaspiro[4.4]nonane dihydrochloride. While seemingly a simple molecule, its unique
structural and chemical properties make it a significant building block in medicinal chemistry,
particularly in the realm of neuroscience.[1] This document serves as a comprehensive
technical resource, moving beyond a simple data sheet to provide a deeper understanding of
its synthesis, properties, and potential applications, empowering researchers to fully leverage
its capabilities.
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Section 1: Core Chemical and Physical Properties

A foundational understanding of a compound's physical characteristics is paramount for its
effective use in experimental settings. 2-Methyl-2,7-diazaspiro[4.4]Jnonane dihydrochloride
is typically supplied as a solid with a high degree of purity, suitable for sensitive synthetic and
biological applications.[2]

Property Value Source(s)
CAS Number 91188-26-0 [2][3][4]
Molecular Formula CsH1sCI2Nz2 [3]
Molecular Weight 213.15 g/mol [2][3]
Appearance Solid [2]

Melting Point 168-170 °C [21[31[5]
Purity >97% [2]

KTWQBDFIDPFQKG-
InChl Key [2][3]
UHFFFAOYSA-N

Store at room temperature in a

Storage cool, dry, well-ventilated place.

[2](6]

Section 2: Synthesis and Mechanistic Rationale

The synthesis of 2-Methyl-2,7-diazaspiro[4.4]nonane dihydrochloride is a multi-step
process that relies on established, high-yield chemical transformations. The causality behind
the chosen pathway involves the use of a protecting group to ensure selective reduction and
subsequent deprotection to yield the final target. The common route involves the preparation of
a benzyl-protected intermediate followed by catalytic hydrogenation.

Experimental Protocol: A Two-Stage Synthetic Workflow

Stage 1: Synthesis of 7-Benzyl-2-methyl-2,7-diazaspiro[4.4]Jnonane Dihydrochloride
(Precursor)
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This initial stage involves the reduction of a trione precursor. The choice of Lithium Aluminum
Hydride (LAH) as the reducing agent is critical; its high reactivity is necessary to reduce the
multiple carbonyl groups of the starting material to the corresponding amines.

Step 1 (Reaction Setup): Suspend 25 mmol (0.95 g) of Lithium Aluminum Hydride in 30 ml of
anhydrous tetrahydrofuran (THF) in a flask under an inert atmosphere (e.g., nitrogen or
argon).

Step 2 (Addition of Starting Material): Prepare a solution of 5.0 mmol (1.36 g) of 7-
phenylmethyl-2-methyl-2,7-diazaspiro[4.4]nonane-1,3,8-trione in 50 ml of anhydrous THF.
Add this solution dropwise to the LAH suspension.[7]

Step 3 (Reaction): Stir the mixture overnight at room temperature to ensure complete
reaction, then reflux for one hour to drive the reaction to completion.[7]

Step 4 (Quenching): Cool the reaction mixture in an ice bath. Cautiously and sequentially
add 0.95 ml of water, 0.95 ml of 15% sodium hydroxide solution, and 2.8 ml of water
dropwise to quench the excess LAH.[7] This specific sequence (Fieser workup) is designed
to precipitate the aluminum salts in a granular form, simplifying filtration.

Step 5 (Isolation & Salt Formation): Remove the inorganic solids by filtration. Concentrate
the filtrate in vacuo to obtain a syrup. Dissolve the syrup in isopropanol and treat with excess
6N hydrogen chloride in isopropanol to precipitate the dihydrochloride salt.[7]

Step 6 (Purification): Collect the crystals by filtration to afford the title compound, 7-Benzyl-2-
methyl-2,7-diazaspiro[4.4]nonane dihydrochloride, with a melting point of 233-234°C.[7]

Stage 2: Synthesis of 2-Methyl-2,7-diazaspiro[4.4]nonane Dihydrochloride (Final Product)

The final step is a deprotection via catalytic hydrogenation. The benzyl group is a common
choice for protecting amines because it is stable to many reaction conditions but can be cleanly
removed by hydrogenolysis. Palladium on carbon is the catalyst of choice for this
transformation due to its high efficiency and selectivity.

o Step 1 (Reaction Setup): Dissolve the 7-benzyl-2-methyl-2,7-diazaspiro[4.4]nonane
dihydrochloride intermediate in 150 ml of methanol. Add 1.0 g of 20% palladium on carbon
catalyst.[5]
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o Step 2 (Hydrogenation): Place the mixture in a hydrogenation apparatus and subject it to a
hydrogen pressure of 4.5 x 10> Pa for two days.[5] The extended reaction time ensures
complete removal of the benzyl group.

o Step 3 (Isolation): Filter the reaction mixture to remove the palladium catalyst.[5]

o Step 4 (Crystallization): Concentrate the filtrate to a thick syrup. Add acetonitrile to induce
crystallization, yielding 11.50 g of the final product.[5] The product softens at 164°C and
melts at 168-170°C.[5]

Visualization of the Synthetic Workflow

Click to download full resolution via product page

Caption: Synthetic pathway for 2-Methyl-2,7-diazaspiro[4.4]nonane dihydrochloride.

Section 3: Applications in Neuroscience and
Medicinal Chemistry

The rigid, spirocyclic core of the diazaspiro[4.4]nonane family is considered a "privileged
scaffold".[1] This term is reserved for molecular structures that can bind to multiple, unrelated
biological targets with high affinity, making them exceptionally valuable starting points for drug
discovery campaigns.

Core Areas of Investigation:

» Scaffold for Drug Development: The primary application is as a structural foundation for
creating more complex molecules. The two nitrogen atoms provide reactive handles for
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substitution, allowing for the systematic exploration of chemical space to optimize biological
activity.[8]

o Sigma Receptor Modulation: The closely related 2,7-diazaspiro[4.4]nonane framework has
been used to develop potent ligands for sigma-1 (01) and sigma-2 (o2) receptors.[1] These
receptors are implicated in a wide range of neurological functions and disease states,
including:

o Pain perception
o Neurodegenerative diseases (e.g., Alzheimer's, Parkinson's)
o Addiction and psychiatric disorders[1]

o Central Nervous System (CNS) Therapeutics: Given its structural characteristics and
demonstrated targeting of CNS receptors, this scaffold is actively investigated for developing
novel treatments for neurological disorders.[1] Its rigid conformation can reduce the entropic
penalty upon binding to a target, often leading to higher potency.

Logical Framework for Application
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2-Methyl-2,7-diazaspiro[4.4]nonane

(Core Scaffold)

Key Structural Features

\ 4 Y
[ - ] Two Nitrogen Atoms
Rigid 3D Structure QHandles for DerivatizationD

Enables high Allows for chemical
affinity & selectivity library synthesis

v Potential Therapeutic| Applications

Sigma Receptor Ligands _ _
(01 and 02) General CNS Therapeutics Anticonvulsants

mplicated Disease $tates

/ \J Y \
(Neuropathic Pairadf [Neurodegeneratiora G’sychiatric Disorders) Epilepsy

—
<

Click to download full resolution via product page
Caption: Application pathways from core scaffold to therapeutic areas.

Section 4: Safety, Handling, and Storage

Proper handling of any chemical reagent is essential for laboratory safety. 2-Methyl-2,7-
diazaspiro[4.4]nonane dihydrochloride is classified as harmful and an irritant.

GHS Hazard Information:

¢ Signal Word:Warning[3]
o Pictogram: GHSO07 (Harmful/lrritant)[3]

e Hazard Statements:
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[e]

H302: Harmful if swallowed.[3]

o

H315: Causes skin irritation.[3]

[¢]

H319: Causes serious eye irritation.[3]

[e]

H335: May cause respiratory irritation.[3]

Precautionary Measures and Protocols:

o Engineering Controls: Use only outdoors or in a well-ventilated area, preferably under a
chemical fume hood.[6]

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[9]
o Hand Protection: Handle with chemical-impermeable gloves inspected prior to use.[9]
o Skin and Body Protection: Wear appropriate protective clothing.[9]

e Handling: Avoid formation of dust and aerosols.[9] Wash hands thoroughly after handling.[6]
Do not eat, drink, or smoke when using this product.[6]

o Storage: Keep container tightly closed and store in a cool, dry, and well-ventilated place.[2]

[6]
o First Aid:
o If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth.[6]

o If on Skin: Wash with plenty of water and soap. Take off contaminated clothing and wash it
before reuse.[6]

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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